1-Amino-2,2-dimethylcyclopentanecarboxylic acid

• IUPAC Name: 1-amino-2,2-dimethylcyclopentane-1-carboxylic acid
• InChI: InChI=1S/C8H15NO2/c1-7(2)4-3-5-8(7,9)6(10)11/h3-5,9H2,1-2H3,(H,10,11)
• InChI Key: YNONXTJHHDSTPN-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCC1(C(=O)O)N)C
• Molecular Formula: C8H15NO2
• Molecular Weight: 157.21 g/mol
• CAS No.: 889941-89-3

Description

1-Amino-2,2-dimethylcyclopentanecarboxylic acid is a chemical compound with the molecular formula C8H15NO2 and a molecular weight of 157.21 g/mol It is a cyclopentane derivative with an amino group and a carboxylic acid group attached to the cyclopentane ring

Mechanism of Action

Biochemical Pathways

The biochemical pathways affected by 1-Amino-2,2-dimethylcyclopentanecarboxylic acid are currently unknown

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound . Future research should consider factors such as pH, temperature, and the presence of other molecules.

Preparation Methods

The synthesis of 1-Amino-2,2-dimethylcyclopentanecarboxylic acid can be achieved through several synthetic routesThe reaction conditions typically involve the use of strong acids or bases, and the process may require multiple steps to achieve the desired product .

In industrial production, the compound can be synthesized on a larger scale using similar methods, but with optimized reaction conditions to improve yield and purity. The use of catalysts and advanced purification techniques can also enhance the efficiency of the production process .

Chemical Reactions Analysis

1-Amino-2,2-dimethylcyclopentanecarboxylic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol or the amino group to an amine using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The amino group can participate in substitution reactions, where it is replaced by other functional groups using reagents like halogens or alkylating agents.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while reduction can produce alcohols or amines .

Scientific Research Applications

1-Amino-2,2-dimethylcyclopentanecarboxylic acid has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Comparison with Similar Compounds

1-Amino-2,2-dimethylcyclopentanecarboxylic acid can be compared with other similar compounds, such as:

2,2-Dimethylcyclopentanecarboxylic acid:

1-Amino-2-methylcyclopentanecarboxylic acid: Has a different substitution pattern on the cyclopentane ring, leading to variations in chemical behavior and biological activity.

Cyclopentanecarboxylic acid: A simpler structure without the dimethyl and amino groups, resulting in different chemical properties and uses.

The uniqueness of this compound lies in its specific combination of functional groups and the resulting chemical and biological properties .